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Compound of Interest

Compound Name: 2,2,4,6,6-Pentamethylheptane

Cat. No.: B104275

An In-depth Technical Guide on the Environmental Fate and Biodegradation of 2,2,4,6,6-
Pentamethylheptane

Introduction

2,2,4,6,6-Pentamethylheptane (PMH), a highly branched C12 isoparaffin, is a synthetic
hydrocarbon valued for its stability, low reactivity, and specific physical properties.[1] It is
utilized in various industrial applications, including as a solvent, a component in cosmetic
formulations, and as a fuel for engine development and testing.[1][2][3] Due to its use patterns,
understanding its environmental fate, persistence, and potential for biodegradation is critical for
a comprehensive environmental risk assessment. This guide provides a detailed overview of
the available scientific information regarding the environmental distribution and degradation of
2,2,4,6,6-pentamethylheptane.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physical and chemical
properties. Key properties of 2,2,4,6,6-pentamethylheptane are summarized in Table 1. Its low
water solubility and high octanol-water partition coefficient (log Kow) indicate a strong tendency
to partition from water into soil, sediment, and biota.

Table 1: Physicochemical Properties of 2,2,4,6,6-Pentamethylheptane
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Property Value Unit Reference
Molecular Formula Ci2H2s - [4]
Molecular Weight 170.33 g/mol [4]

CAS Number 13475-82-6 - [2]
Appearance Colorless, clear liquid - [2][5]
Boiling Point 177.00to 178.00 °C [2]

Vapor Pressure 1.422 mmHg at 25°C [2]

Water Solubility 0.1508 mg/L at 25°C (est.) [2]

logP (o/w) 6.156 (est) [2]

Environmental Fate

The environmental fate of 2,2,4,6,6-pentamethylheptane is governed by abiotic and biotic
processes, which determine its persistence, transport, and potential for bioaccumulation.

Abiotic Degradation

e Hydrolysis: As an alkane, 2,2,4,6,6-pentamethylheptane lacks hydrolyzable functional
groups. Therefore, hydrolysis is not an expected degradation pathway.

o Photolysis: Alkanes do not absorb light in the environmentally relevant UV spectrum (>290
nm). Direct photolysis in water or soil is not a significant removal process.

Mobility and Transport

With very low water solubility and a high log Kow, 2,2,4,6,6-pentamethylheptane is expected
to strongly adsorb to organic matter in soil and sediment. Its moderate vapor pressure suggests
that volatilization from water surfaces can occur. If released to the atmosphere, it is expected to

exist predominantly in the vapor phase.

Biotic Degradation

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.chemeo.com/cid/10-746-2/Heptane-2-2-4-6-6-pentamethyl
https://www.chemeo.com/cid/10-746-2/Heptane-2-2-4-6-6-pentamethyl
https://www.thegoodscentscompany.com/data/rw1456701.html
https://www.thegoodscentscompany.com/data/rw1456701.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_6_6-Pentamethylheptane
https://www.thegoodscentscompany.com/data/rw1456701.html
https://www.thegoodscentscompany.com/data/rw1456701.html
https://www.thegoodscentscompany.com/data/rw1456701.html
https://www.thegoodscentscompany.com/data/rw1456701.html
https://www.benchchem.com/product/b104275?utm_src=pdf-body
https://www.benchchem.com/product/b104275?utm_src=pdf-body
https://www.benchchem.com/product/b104275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The primary mechanism for the environmental degradation of alkanes is microbial action.[6]
However, the molecular structure significantly influences the rate and extent of biodegradation.

e General Principles: The microbial degradation of n-alkanes is a well-documented process,
typically initiated by monooxygenase enzymes that oxidize a terminal methyl group to a
primary alcohol.[7][8] This alcohol is further oxidized to an aldehyde and then a fatty acid,
which can be metabolized via the B-oxidation pathway.[9][10]

« Influence of Branching: Highly branched alkanes, such as 2,2,4,6,6-pentamethylheptane,
are generally more resistant to biodegradation than their linear counterparts.[6][11] The
presence of quaternary carbon atoms and extensive methyl branching can cause steric
hindrance, preventing microbial enzymes from accessing the alkane chain.[11] While some
microorganisms, particularly certain species of Mycobacterium and Rhodococcus, have
demonstrated the ability to degrade branched alkanes, the process is often slower and less
complete.[6][11]

» Specific Data: Specific studies on the ready biodegradability of 2,2,4,6,6-
pentamethylheptane under standard test conditions (e.g., OECD 301) are not readily
available in the reviewed literature. One study noted that branched quaternary carbon
compounds are not likely to be biodegraded under the conditions of the OECD 301C test.
[12] This suggests that the compound is likely to be persistent in the environment.
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General aerobic biodegradation pathway for alkanes.

Bioaccumulation
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Bioaccumulation is the net accumulation of a chemical by an aquatic organism from all
exposure routes. The bioconcentration factor (BCF) is a key metric, representing accumulation
from water alone.

A study investigated the bioconcentration of 2,2,4,6,6-pentamethylheptane in fathead
minnows.[13] While the compound was quantifiable in fish tissue, the study concluded that
efficient metabolism in the fish prevents high levels of bioaccumulation relative to its
hydrophobicity.[13] The reported BCF values are summarized in Table 2. Despite the observed
metabolism, the BCF values are significant and indicate a potential for bioaccumulation.

Table 2: Bioconcentration Data for 2,2,4,6,6-Pentamethylheptane in Fathead Minnows

Parameter Value Unit Comments Reference

Fathead minnow

Organism (Pimephales - - [13]
promelas)
Sufficient to
Exposure Time 4-10 days - approach steady- [13]
state
Average
Bioconcentration fish/water
880 - 3,500 L/kg _ [13]
Factor (BCF) concentration
ratio

Experimental Protocols

Standardized test guidelines from organizations like the Organisation for Economic Co-
operation and Development (OECD) are used to evaluate the environmental fate of chemicals.

Protocol for Ready Biodegradability (OECD 301 F
Example)

The OECD 301 F (Manometric Respirometry) test is a common method to assess ready
biodegradability.[14][15]
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 Principle: A solution of the test substance in a mineral medium is inoculated with
microorganisms (typically from activated sludge) and incubated in a closed flask under
aerobic conditions. The consumption of oxygen is measured over 28 days and is used to
calculate the percentage of biodegradation.[14][16]

o Test Setup:

o Preparation: A mineral salt medium is prepared. The test substance is added to achieve a
concentration typically between 50-100 mg/L.

o Inoculum: An inoculum, usually from the effluent of a wastewater treatment plant, is added.
[16]

o Vessels: The mixture is placed in specially designed respirometer flasks. A CO2z absorbent
(e.g., potassium hydroxide) is placed in a separate compartment within the flask.

o Controls: Parallel flasks are set up including: a) Blank controls (inoculum only), b)
Reference controls (inoculum + a readily biodegradable substance like sodium benzoate),
and c) Toxicity controls (inoculum + test substance + reference substance).[14]

 Incubation: Flasks are incubated at a constant temperature (e.g., 22 + 2°C) in the dark for 28
days.[16] Oxygen consumption is measured continuously or at frequent intervals by a
respirometer.

o Data Analysis: The percentage of biodegradation is calculated as the ratio of the oxygen
consumed by the test substance (corrected for the blank) to its Theoretical Oxygen Demand
(ThOD).

o Pass Criteria: For a substance to be classified as "readily biodegradable,” it must achieve at
least 60% of its ThOD within a 10-day window during the 28-day test period.[14][16]
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Experimental Workflow: OECD 301F Biodegradability Test
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Workflow for an OECD 301F ready biodegradability test.
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Protocol for Bioconcentration Factor (BCF)
Determination

This protocol is based on the methodology used in the fathead minnow study.[13]

e Principle: Fish are exposed to a sub-lethal, constant aqueous concentration of the test
substance for a period sufficient to achieve a steady-state concentration in the tissues.

e Test System:

o Organism: A suitable fish species, such as the fathead minnow (Pimephales promelas), is
used.

o Exposure: Fish are held in aquaria with a continuous flow-through system to maintain a
constant concentration of 2,2,4,6,6-pentamethylheptane in the water. The concentration
should be below its maximum aqueous solubility.

o Duration: The exposure (uptake phase) continues until the concentration of the chemical in
the fish reaches a plateau (steady-state). This was determined to be between 4 and 10
days for PMH.[13]

e Sampling and Analysis:

o Water and fish tissue samples are collected at regular intervals throughout the uptake
phase.

o The concentration of 2,2,4,6,6-pentamethylheptane in both water and fish tissue (whole
body or specific tissues) is quantified using an appropriate analytical method, such as gas
chromatography-mass spectrometry (GC-MS).

o Calculation: The BCF is calculated as the ratio of the chemical's concentration in the fish (Cf)
to its concentration in the water (Cw) at steady-state.

o BCF=Cf/Cw
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Logic Diagram for Environmental Fate Assessment
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Relationship between properties and environmental fate.

Conclusion

2,2,4,6,6-Pentamethylheptane is a synthetic branched alkane with physical properties that
favor partitioning to soil, sediment, and biota. Abiotic degradation pathways such as hydrolysis
and photolysis are not significant. The primary route of degradation is expected to be microbial,
however, its highly branched structure with multiple quaternary carbons suggests it is
recalcitrant to biodegradation and likely to be persistent in the environment.[11][12]
Bioconcentration studies confirm its potential to accumulate in aguatic organisms, although
metabolism may limit the extent of accumulation.[13] Further research using standardized
ready biodegradability tests is required to definitively quantify its persistence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["environmental fate and biodegradation of 2,2,4,6,6-
Pentamethylheptane”]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104275#environmental-fate-and-biodegradation-of-2-
2-4-6-6-pentamethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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